N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzenesulfonamide

• IUPAC Name: N-pyrazolo[1,5-a]pyrimidin-6-ylbenzenesulfonamide
• InChI: InChI=1S/C12H10N4O2S/c17-19(18,11-4-2-1-3-5-11)15-10-8-13-12-6-7-14-16(12)9-10/h1-9,15H
• InChI Key: GHWQAWKWPMNDOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CN3C(=CC=N3)N=C2
• Molecular Formula: C12H10N4O2S
• Molecular Weight: 274.30 g/mol

Description

N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzenesulfonamide is a heterocyclic compound with a fused pyrazolo[1,5-a]pyrimidine ring system. Its chemical structure comprises a pyrazolo[1,5-a]pyrimidine core linked to a benzenesulfonamide moiety. This compound exhibits interesting properties and has garnered attention in both medicinal chemistry and materials science.

Synthesis Analysis

The synthetic methodology for preparing N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzenesulfonamide involves a greener and more straightforward route compared to other fluorophores like BODIPYS. The reaction yields range from 40% to 53%. Further details on the specific synthetic steps and reagents used can be found in the relevant literature.

Molecular Structure Analysis

The molecular structure of N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzenesulfonamide consists of a pyrazolo[1,5-a]pyrimidine ring fused with a benzene ring, where the sulfonamide group is attached to the benzene moiety. The presence of electron-donating groups (EDGs) at position 7 on the fused ring enhances both absorption and emission behaviors. Conversely, electron-withdrawing groups (EWGs) lead to lower absorption and emission intensities.

Chemical Reactions Analysis

While specific chemical reactions involving this compound may vary, its reactivity likely stems from the pyrazolo[1,5-a]pyrimidine scaffold. Researchers have explored its potential as a chelating agent for ions due to the heteroatoms (B, N, O, or S) present in the structure.

Physical And Chemical Properties Analysis

• Absorption and Emission Properties : The compound exhibits tunable photophysical properties, with absorption coefficients (ε) ranging from 3320 M^-1 cm^-1 to 20,593 M^-1 cm^-1 and fluorescence quantum yields (ϕF) from 0.01 to 0.97. EDGs at position 7 enhance these properties.
• Solid-State Emission : Certain derivatives of N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzenesulfonamide display good solid-state emission intensities (QY SS = 0.18 to 0.63), making them suitable for designing solid-state emitters.

Scientific Research Applications

DDR1 Inhibition

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Molecular Docking Studies

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Antimetabolite Properties

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Optical Applications

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Formation of Amines

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Synthesis of Supplementary Compounds

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